
ML204 Hydrochloride: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ML204 hydrochloride

CAS No.: 2070015-10-8

Cat. No.: B609123

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of ML204 hydrochloride, a potent and

selective inhibitor of Transient Receptor Potential Canonical 4 and 5 (TRPC4/TRPC5)

channels. This document is intended for researchers, scientists, and professionals in the field

of drug development who are interested in the pharmacological modulation of these ion

channels.

Core Molecular Data
ML204 hydrochloride is a small molecule inhibitor that has become a valuable tool for

investigating the physiological and pathological roles of TRPC4 and TRPC5 channels.
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Property Value Citation(s)

Chemical Name

4-Methyl-2-(1-

piperidinyl)quinoline

hydrochloride

[1]

Synonyms ML204 HCl, ML-204 [1]

Molecular Formula C₁₅H₁₉ClN₂ [2][3]

Molecular Weight 262.78 g/mol [2][3][4]

CAS Number 2070015-10-8 [2]

Mechanism of Action and Signaling Pathway
ML204 hydrochloride is a direct antagonist of TRPC4 and TRPC5 channels.[5] Its mechanism

of action is independent of the G-protein coupled receptor (GPCR) signaling pathways that

often lead to the activation of these channels.[3][6] This suggests that ML204 directly interacts

with the ion channel protein itself to induce its inhibitory effect.[5][6]

The activation of TRPC4 channels can be initiated by the stimulation of Gq/11 or Gi/o-coupled

receptors, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and inositol 1,4,5-

trisphosphate (IP₃). While some TRPC channels are activated by DAG, TRPC4 activation is

primarily mediated by downstream signals following G-protein activation. ML204 effectively

blocks the subsequent influx of Ca²⁺ through the TRPC4 channel pore.[5]
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1. Cell Plating
HEK293 cells co-expressing

TRPC4 and a GPCR are plated
in 96 or 384-well plates.

2. Dye Loading
Cells are loaded with a

calcium-sensitive fluorescent dye
(e.g., Fluo-4 AM).

3. Compound Addition
ML204 hydrochloride or
vehicle control is added

to the wells.

4. Channel Activation
A specific agonist for the

co-expressed GPCR is added
to stimulate TRPC4 channels.

5. Fluorescence Measurement
Changes in fluorescence intensity,

correlating with intracellular Ca²⁺ levels,
are measured over time.

6. Data Analysis
The inhibitory effect of ML204
is quantified by the reduction

in the fluorescence signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b609123/docs?utm_src=pdf-body-img#ml204-hydrochloride-a-technical-guide-for-researchers
https://www.benchchem.com/product/b609123?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. Identification of ML204, a Novel Potent Antagonist That Selectively Modulates Native
TRPC4/C5 Ion Channels - PMC [pmc.ncbi.nlm.nih.gov]

3. selleckchem.com [selleckchem.com]

4. Novel Chemical Inhibitor of TRPC4 Channels - Probe Reports from the NIH Molecular
Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. benchchem.com [benchchem.com]

6. Identification of ML204, a novel potent antagonist that selectively modulates native
TRPC4/C5 ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [ML204 Hydrochloride: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609123/docs#ml204-hydrochloride-a-technical-guide-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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